1-(2,6-Difluorophenyl)ethane-1-sulfonamide

• Molecular Formula: C8H9F2NO2S
• Molecular Weight: 221.23 g/mol
• SMILES: CC(C1=C(C=CC=C1F)F)S(=O)(=O)N
• InChI: InChI=1S/C8H9F2NO2S/c1-5(14(11,12)13)8-6(9)3-2-4-7(8)10/h2-5H,1H3,(H2,11,12,13)
• InChIKey: PJLCGMXLVLFGGZ-UHFFFAOYSA-N

1-(2,6-Difluorophenyl)ethane-1-sulfonamide: Procurement & Specifications

1-(2,6-Difluorophenyl)ethane-1-sulfonamide is a small-molecule sulfonamide, a class of compounds recognized for their diverse bioactivity [1]. Its structure consists of an ethane-1-sulfonamide moiety linked to a 2,6-difluorophenyl group [2], which is a common bioisostere used in medicinal chemistry to modulate electronic properties and metabolic stability [3].

Class Sulfonamide scaffold with reported bioactivity context

Motif 2,6-difluorophenyl bioisostere for electronic modulation

Workflow Supports enzyme inhibition and building block research

• [1] Özdemir, Z. Ö., et al. "Synthesis and biological evaluation of sulfonamide derivatives as antimicrobial agents." Acta Poloniae Pharmaceutica-Drug Research 74.3 (2017): 853-864. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 53406808, 1-(2,6-Difluorophenyl)ethane-1-sulfonamide. Accessed Apr. 16, 2026. View Source
• [3] Kim, C. Y., et al. "Binding of Fluorine Substituted Benzenesulfonamides to Carbonic Anhydrase II." Journal of Medicinal Chemistry 43.17 (2000): 3239-3249. View Source

1-(2,6-Difluorophenyl)ethane-1-sulfonamide: Substitution Risks

Simple substitution with other sulfonamides or even regioisomers like 1-(2,4-difluorophenyl)ethane-1-sulfonamide is not reliable. The specific 2,6-difluoro substitution pattern on the phenyl ring critically dictates the molecule's electronic environment and steric interactions [1]. These factors directly influence binding affinity and selectivity towards biological targets, such as carbonic anhydrase isoforms [2]. Even subtle changes in fluorine positioning or the alkyl linker can lead to significant, non-linear differences in potency and pharmacokinetic properties, making in-class interchangeability a high-risk proposition for reproducibility and project success.

Risk Factor

This Compound

Alternative May Differ

Regioisomer

2,6-difluoro substitution

2,4-difluoro may shift binding profile

Fluorination

2,6-difluorophenyl present

Non-fluorinated analog may differ in metabolic stability

Linker

Ethane-sulfonamide linker

Direct phenyl-sulfonamide may alter target engagement

• [1] Kim, C. Y., et al. "Binding of Fluorine Substituted Benzenesulfonamides to Carbonic Anhydrase II." Journal of Medicinal Chemistry 43.17 (2000): 3239-3249. View Source
• [2] Aher, Yogesh, et al. "Synthesis of Sulfonamides Incorporating Piperidinyl-Hydrazidoureido and Piperidinyl-Hydrazidothioureido Moieties and Their Carbonic Anhydrase I, II, IX and XII Inhibitory Activity." Molecules 27.16 (2022): 5372. View Source

1-(2,6-Difluorophenyl)ethane-1-sulfonamide: Performance vs. Analogs

Carbonic Anhydrase II Binding vs. 2,6-Difluorobenzenesulfonamide

Structural analysis reveals that the binding mode of 2,6-difluorophenyl-containing sulfonamides to Carbonic Anhydrase II (CA II) is highly sensitive to the linker group. For the 1-(2,6-Difluorophenyl)ethane-1-sulfonamide scaffold, the ethane linker provides a specific orientation of the sulfonamide zinc-binding group (ZBG) and allows for favorable hydrophobic contacts within the active site. In contrast, the direct attachment of the sulfonamide group to the phenyl ring, as in 2,6-difluorobenzenesulfonamide, results in a different, often less optimal, binding geometry. [1]

CA II Binding Mode

Cross-study comparable

Ethane-linked scaffold orients ZBG for hydrophobic contacts. Comparator 2,6-difluorobenzenesulfonamide Ki = 1.2 nM against CA II.

Supports binding-mode interpretation

Target compound Ki unavailable; SAR-derived context

Evidence Dimension	Ki (Inhibition Constant) against human Carbonic Anhydrase II
Target Compound Data	Data for the exact compound is not available in the primary literature. However, based on structure-activity relationship (SAR) data from a closely related series, the ethane-linked scaffold is expected to yield a Ki value in the low nanomolar to micromolar range.
Comparator Or Baseline	2,6-Difluorobenzenesulfonamide exhibits a Ki of 1.2 nM against CA II [2]
Quantified Difference	The ethane linker introduces an additional rotational degree of freedom, which can either enhance or diminish affinity depending on the specific binding pocket interactions. SAR trends indicate that for certain CA isoforms, the ethane-linked analogs demonstrate improved selectivity profiles compared to their directly attached counterparts, although direct quantitative Ki data is not published for this specific molecule.
Conditions	In vitro enzyme inhibition assay using recombinant human Carbonic Anhydrase II.

Why This Matters

The presence of the ethane linker, rather than a direct phenyl-sulfonamide bond, is a critical determinant of binding affinity and isoform selectivity, a key consideration for projects targeting specific carbonic anhydrases.

• [1] Kim, C. Y., et al. "Binding of Fluorine Substituted Benzenesulfonamides to Carbonic Anhydrase II." Journal of Medicinal Chemistry 43.17 (2000): 3239-3249. View Source
• [2] Boriack-Sjodin, P. A., et al. "Carbonic Anhydrase II Complexed With 2,6-difluorobenzenesulfonamide." RCSB Protein Data Bank, 1IF5, 2001. View Source

Metabolic Stability: 2,6-Difluorophenyl vs. Non-Fluorinated Phenyl

The 2,6-difluorophenyl moiety is a well-established motif for enhancing metabolic stability. Fluorine substitution, particularly at the 2 and 6 positions, blocks the primary sites of cytochrome P450-mediated oxidative metabolism on the phenyl ring. This is a class-level inference for compounds bearing this substituent, indicating a significant advantage over non-fluorinated phenyl ethane-1-sulfonamide analogs, which are expected to be rapidly metabolized in vivo. [1]

Metabolic Stability

Class-level inference

2,6-difluoro substitution may reduce CYP-mediated oxidation vs non-fluorinated phenyl analog. Reported order-of-magnitude decrease in clearance possible.

Supports metabolic stability interpretation

Compound-specific HLM data unavailable; class-level context

Evidence Dimension	Intrinsic Clearance (CLint) in Human Liver Microsomes
Target Compound Data	The presence of the 2,6-difluorophenyl group is predicted to confer significantly lower CLint compared to an unsubstituted phenyl analog. Exact values are not available in the public domain.
Comparator Or Baseline	1-Phenylethane-1-sulfonamide (non-fluorinated analog) is predicted to have high CLint due to susceptibility to aromatic hydroxylation.
Quantified Difference	Based on established medicinal chemistry principles, the 2,6-difluoro substitution can decrease metabolic clearance by an order of magnitude or more, translating to a substantially longer in vivo half-life and improved oral bioavailability.
Conditions	In vitro metabolic stability assay using pooled human liver microsomes (HLM).

Why This Matters

The 2,6-difluorophenyl group is a key determinant of metabolic stability, directly impacting the compound's potential as a viable in vivo probe or drug candidate and distinguishing it from non-fluorinated or mono-fluorinated alternatives.

• [1] Böhm, H. J., et al. "Fluorine in medicinal chemistry." Chembiochem 5.5 (2004): 637-643. View Source

1-(2,6-Difluorophenyl)ethane-1-sulfonamide Applications

Carbonic Anhydrase Inhibitor for in Vitro Studies

Suitable for use as a chemical probe to study Carbonic Anhydrase (CA) inhibition. The 2,6-difluorophenyl group, as indicated by studies on related sulfonamides, is known to interact with a specific hydrophobic pocket of certain CA isoforms [1]. This compound can be utilized in enzyme inhibition assays and co-crystallization studies to map the binding interactions of this particular scaffold, building upon the established SAR of 2,6-difluorophenyl sulfonamides [2].

FBDD & Parallel Synthesis Building Block

This compound serves as a valuable building block in medicinal chemistry due to its synthetically accessible primary sulfonamide, which is amenable to further functionalization [3]. It is particularly useful for creating focused libraries of sulfonamide derivatives with enhanced metabolic stability conferred by the 2,6-difluorophenyl moiety [4]. Its application is most relevant in early-stage drug discovery programs where SAR exploration around a metabolically stable core is required.

Analytical Reference Standard & Impurity Profiling

The compound can be procured as a high-purity analytical standard. It is used for developing and validating HPLC, LC-MS, or NMR methods to quantify this specific scaffold or its related impurities in reaction mixtures or in studies of more complex sulfonamide-containing pharmaceuticals.

Application

Selection Property

Validation Focus

CA inhibition studies

Sulfonamide zinc-binding scaffold

CA isoform selectivity profiling

FBDD library synthesis

Primary sulfonamide handle

SAR around 2,6-difluorophenyl core

Analytical method development

Reference standard context

HPLC/LC-MS method qualification

• [1] Kim, C. Y., et al. "Binding of Fluorine Substituted Benzenesulfonamides to Carbonic Anhydrase II." Journal of Medicinal Chemistry 43.17 (2000): 3239-3249. View Source
• [2] Boriack-Sjodin, P. A., et al. "Carbonic Anhydrase II Complexed With 2,6-difluorobenzenesulfonamide." RCSB Protein Data Bank, 1IF5, 2001. View Source
• [3] Shaabani, Ahmad, et al. "A novel approach for the synthesis of alkyl and aryl sulfonamides." Tetrahedron Letters 48.12 (2007): 2185-2187. View Source
• [4] Böhm, H. J., et al. "Fluorine in medicinal chemistry." Chembiochem 5.5 (2004): 637-643. View Source